Cas no 18552-44-8 (2-(Tetrahydrofuran-2-ylmethyl)aminoethanol)

• Product Name: 2-(Tetrahydrofuran-2-ylmethyl)aminoethanol
• CAS No: 18552-44-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD11154203
• CID: 4709093
• Update Time: 2025-09-23

2-(Tetrahydrofuran-2-ylmethyl)aminoethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(tetrahydrofuran-2-ylmethyl)amino]ethanol
• 2-(((Tetrahydrofuran-2-yl)methyl)amino)ethanol
• 2-[(oxolan-2-ylmethyl)amino]ethan-1-ol
• T1496
• ethanol, 2-[[(tetrahydro-2-furanyl)methyl]amino]-
• 2-(Tetrahydrofuran-2-ylmethyl)aminoethanol

• MDL： MFCD11154203
• Inchi： 1S/C7H15NO2/c9-4-3-8-6-7-2-1-5-10-7/h7-9H,1-6H2
• InChI Key： PISVRJAUUFDDLX-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• XLogP3: -0.5
• Topological Polar Surface Area: 41.5

Additional information on 2-(Tetrahydrofuran-2-ylmethyl)aminoethanol

Professional Introduction to 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol (CAS No. 18552-44-8)

2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol, identified by its Chemical Abstracts Service (CAS) number 18552-44-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with a tetrahydrofuran (THF) moiety linked to an amino ethyl chain, has garnered considerable attention due to its versatile applications in drug development and molecular recognition studies.

The molecular structure of 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol consists of a tetrahydrofuran ring substituted at the 2-position with a methyl group, which is further connected to an ethanolamine backbone. This configuration imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amine and hydroxyl functional groups allows for diverse chemical modifications, facilitating its use in medicinal chemistry and material science.

In recent years, 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol has been explored in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing ligands that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its potential in modulating the activity of certain kinases and phosphodiesterases, which are critical in various pathological conditions. The THF ring, known for its ability to stabilize chiral centers, enhances the compound's utility in asymmetric synthesis and enantioselective catalysis.

The pharmaceutical industry has shown particular interest in derivatives of 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol due to their potential as prodrugs or pharmacophores. Researchers have leveraged its scaffold to create molecules with improved solubility, bioavailability, and metabolic stability. Additionally, the compound's ability to form hydrogen bonds and engage in hydrophobic interactions makes it suitable for designing peptidomimetics and small-molecule inhibitors.

Advances in computational chemistry have further illuminated the synthetic pathways and mechanistic insights surrounding 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol. Molecular modeling studies suggest that this compound can serve as a key intermediate in multi-step syntheses, enabling the efficient construction of complex drug candidates. The integration of machine learning algorithms has also facilitated the identification of novel derivatives with enhanced pharmacological profiles.

Beyond pharmaceutical applications, 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol finds utility in materials science, particularly in the design of functional polymers and liquid crystals. Its structural versatility allows for the creation of materials with tailored properties, such as enhanced thermal stability or specific optical characteristics. These attributes make it a valuable building block for advanced materials used in electronics and optoelectronics.

The synthesis of 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol typically involves multi-step organic transformations, starting from commercially available precursors like tetrahydrofuran and ethylene oxide. Recent methodologies have focused on optimizing these processes to improve yield and reduce environmental impact. Green chemistry principles have been increasingly applied, emphasizing solvent recovery, catalytic efficiency, and minimal waste generation.

In conclusion, 2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol (CAS No. 18552-44-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in drug discovery, material science, and synthetic chemistry. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.